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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099

An In-depth Technical Guide to the Physical and Chemical Properties of C.I. Reactive Black 1

This technical guide provides a comprehensive overview of the core physical and chemical
properties of C.l. Reactive Black 1 (CAS No. 12236-77-0), a significant dye in the textile
industry. The information is tailored for researchers, scientists, and professionals requiring
detailed technical data and standardized experimental protocols.

Chemical Identity and Structure

C.l. Reactive Black 1 is a metal-complex reactive dye.[1] Its structure is characterized by a
single azo group (-N=N-) which acts as the chromophore, responsible for its color.[1] The
presence of a cobalt and chromium metal complex enhances the dye's stability and fastness
properties.[1] The reactive group is a monochlorotriazine, which allows the dye to form a
covalent bond with the hydroxyl groups of cellulosic fibers under alkaline conditions.

Table 1: Chemical Identification of C.l. Reactive Black 1

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1172099?utm_src=pdf-interest
https://www.benchchem.com/product/b1172099?utm_src=pdf-body
https://www.benchchem.com/product/b1172099?utm_src=pdf-body
https://www.benchchem.com/product/b1172099?utm_src=pdf-body
https://www.vulcanchem.com/product/vc225975
https://www.vulcanchem.com/product/vc225975
https://www.vulcanchem.com/product/vc225975
https://www.benchchem.com/product/b1172099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

C.I. Name Reactive Black 1

C.I. Number 17916[1]

CAS Registry Number 12236-77-0[1]

Molecular Formula C23H13CINsNa2010S2[1]
Molecular Weight 706.96 g/mol [1]

Chemical Class Monoazo, Metal Complex[1]

Physical and Chemical Properties

Reactive Black 1 is typically supplied as a dark brown to black powder.[1] It exhibits moderate
solubility in water, which is crucial for its application in aqueous dyeing processes.[1] Its
chemical behavior is characterized by color changes in the presence of strong acids.[1]

Table 2: Physical and Chemical Properties of C.I.
Reactive Black 1

Property Description

) Dark brown to black, evenly distributed
Physical Appearance
powder[1]

Solubility in Water 70 g/L at 50°C[1]

o Dissolves to form a blue solution, which turns
Behavior in Strong H2S0a4 o
purple upon dilution[1]

Behavior in HCl & NaOH Exhibits color changes[1]

Performance and Fastness Properties

The performance of a reactive dye is primarily assessed by its fastness properties, which
indicate the resistance of the color to various external factors like washing, light, and rubbing.
Reactive Black 1 generally demonstrates good to excellent fastness, making it suitable for
dyeing cotton, hemp, polyamide, and viscose fabrics.[1]
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Table 3: F . ies of C.L Reactive Black 1

Fastness Test Fading Rating Staining Rating
Light Fastness (ISO) 6

Soaping (100°C) 5[1] 4-5[1]
Perspiration 3-4 (slight green shift)[1] 4-5[1]

Oxygen Bleaching 4-5[1] 4-5[1]

(Ratings are based on a 1-5
scale, where 5 indicates the

highest fastness.)

Experimental Protocols
Synthesis Workflow

The manufacturing of Reactive Black 1 is a multi-step chemical synthesis process involving
diazotization, coupling, condensation, and metal complexation.[1]
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Starting Materials

| 4-Amino-3-hydroxy-7-

Synthesis Steps Final Product
nitronaphthalene-1-sulfonic acid L

— ;. . Metal Complexation "
Diazotization/ofA Coupling with B Condensation with C Ammoniation (ColCr m‘im.,e) g G Reactive Black 1
7-Amino-4-hydroxy- T
naphthalene-2-sulfonic acid
2,4,6-Trichloro-
1,3,5-triazine
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1. Prepare Dyebath
(Water + Salt + Fabric)

2. Add Dissolved Dye
Raise Temp to 60°C

3. Leveling Phase
(Run for 30 min)

4. Add Soda Ash
(Initiate Fixation)

5. Fixation Phase
(Run for 60 min)

6. Cold & Hot Rinse

;

7. Neutralize
(Acetic Acid)

:

8. Soaping at 95°C
(Remove Unfixed Dye)

:

9. Final Rinse
(Hot & Cold)

10. Dry Fabric

1. Prepare Specimen
(10x4cm Dyed Fabric +
Multifibre Fabric)

'

2. Prepare Wash Liquor
(Detergent + Sodium Perborate)

3. Agitate in Launder-Ometer

(Specimen + Liquor + Steel Balls)
40°C for 30 min

4. Rinse and Dry
(Temp < 60°C)

5. Assess with Grey Scales
- Color Change (Specimen)
- Staining (Multifibre)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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